Cas no 2171924-25-5 (5-(propan-2-yl)-1-oxa-4-azaspiro5.7tridecane)

• Product Name: 5-(propan-2-yl)-1-oxa-4-azaspiro5.7tridecane
• CAS No: 2171924-25-5
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 5754633
• PubChem ID: 165592442
• Update Time: 2025-05-23

5-(propan-2-yl)-1-oxa-4-azaspiro5.7tridecane Chemical and Physical Properties

Names and Identifiers

• EN300-1646646
• 2171924-25-5
• 5-(propan-2-yl)-1-oxa-4-azaspiro[5.7]tridecane
• 5-(propan-2-yl)-1-oxa-4-azaspiro5.7tridecane

• Inchi： 1S/C14H27NO/c1-12(2)13-14(16-11-10-15-13)8-6-4-3-5-7-9-14/h12-13,15H,3-11H2,1-2H3
• InChI Key： GEPPUGZAKADGGL-UHFFFAOYSA-N
• SMILES： O1CCNC(C(C)C)C21CCCCCCC2

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-(propan-2-yl)-1-oxa-4-azaspiro5.7tridecane

5-(propan-2-yl)-1-oxa-4-azaspiro[5.7]tridecane (CAS No. 2171924-25-5): An Overview of a Promising Compound in Medicinal Chemistry

5-(propan-2-yl)-1-oxa-4-azaspiro[5.7]tridecane, with the CAS number 2171924-25-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound belongs to the class of oxazaspiro compounds, which are characterized by their spirocyclic ring system and the presence of both oxygen and nitrogen heteroatoms. The inclusion of an isopropyl group at the 5-position further enhances its structural complexity and biological activity.

The synthesis of 5-(propan-2-yl)-1-oxa-4-azaspiro[5.7]tridecane involves a multi-step process that typically begins with the formation of a spirocyclic core, followed by functional group modifications to introduce the desired substituents. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity, facilitating its evaluation in various biological assays.

In terms of its biological activity, 5-(propan-2-yl)-1-oxa-4-azaspiro[5.7]tridecane has shown promising results in several areas of research. One of the most notable applications is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Studies have demonstrated that this compound can selectively bind to specific GPCRs, modulating their activity in a manner that could be beneficial for treating various diseases, including neurological disorders and metabolic conditions.

Furthermore, 5-(propan-2-yl)-1-oxa-4-azaspiro[5.7]tridecane has been evaluated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This makes it a potential candidate for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-(propan-2-yl)-1-oxa-4-azaspiro[5.7]tridecane have also been investigated to assess its suitability for therapeutic use. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that it could be effectively delivered to target tissues with minimal side effects. However, further research is needed to optimize these properties and ensure its safety and efficacy in clinical settings.

In addition to its therapeutic potential, 5-(propan-2-yl)-1-oxa-4-azaspiro[5.7]tridecane has also been studied for its use as a tool compound in chemical biology research. Its unique structure and functional groups make it an excellent candidate for probing the interactions between small molecules and biological targets, providing valuable insights into the mechanisms underlying various physiological processes.

The latest research on 5-(propan-2-yl)-1-oxa-4-azaspiro[5.7]tridecane has focused on optimizing its chemical structure to enhance its biological activity and reduce potential side effects. Computational methods, such as molecular docking and molecular dynamics simulations, have been employed to predict the binding modes of this compound with its target proteins and identify key interactions that contribute to its activity.

In conclusion, 5-(propan-2-yl)-1-oxa-4-azaspiro[5.7]tridecane (CAS No. 2171924-25-5) represents a promising compound in the field of medicinal chemistry with a wide range of potential applications. Its unique structural features, coupled with its favorable biological activity and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent or as a tool compound in chemical biology research. Ongoing studies will continue to elucidate its full potential and pave the way for new advancements in drug discovery and development.